Cas no 13475-17-7 (Ethyl 4-Acetamidophenylacetate)

• Product Name: Ethyl 4-Acetamidophenylacetate
• CAS No: 13475-17-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD06797104
• CID: 119635
• PubChem ID: 87560653
• Update Time: 2025-05-20

Ethyl 4-Acetamidophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-acetamidophenyl)acetate
• Ethyl 4-Acetamidophenylacetate
• 4-ACETAMIDOPHENYLACETIC ACID ETHYL ESTER
• Benzeneacetic acid,4-(acetylamino)-, ethyl ester
• ETHYL 4-ACETAMIDOPHENYLACETATE (EP)
• (4-acetylamino-phenyl)-acetic acid ethyl ester
• (4-Acetylamino-phenyl)-essigsaeure-aethylester
• Actarit ethyl ester
• ethyl 4-acetylaminophenylacetate
• ethyl4-acetamidophenylacetate(ep)
• Benzeneacetic acid, 4-(acetylaMino)-, ethyl ester
• Ethyl (4-acetamidophenyl)acetate
• Ethyl4-Acetamidophenylacetate
• Ethyl 4-acetamidophenyl acetate
• 6240AA
• E0585
• 4-(Acetylamino)-Benzeneaceticacid ethylester
• A18165
• 4-(Acetylamino)-benz
• 13475-17-7
• CS-0313287
• SCHEMBL10685516
• MFCD06797104
• A50725
• 4-(Acetylamino)-benzeneacetic acid ethyl ester
• Ethyl2-(4-acetamidophenyl)acetate
• BS-44043
• AKOS016005646
• DTXSID50438576
• FT-0767823
• OOLUNZSKHFNSCD-UHFFFAOYSA-N
• DB-063040

• MDL： MFCD06797104
• Inchi： 1S/C12H15NO3/c1-3-16-12(15)8-10-4-6-11(7-5-10)13-9(2)14/h4-7H,3,8H2,1-2H3,(H,13,14)
• InChI Key： OOLUNZSKHFNSCD-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.153
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 390.793°C at 760 mmHg
• Flash Point: 190.145°C
• Refractive Index: 1.55
• PSA: 55.40000
• LogP: 1.82360
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-Acetamidophenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Ethyl 4-Acetamidophenylacetate

Ethyl 4-Acetamidophenylacetate (CAS No. 13475-17-7): A Comprehensive Overview

Ethyl 4-Acetamidophenylacetate, identified by its CAS number 13475-17-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered interest for its potential applications in medicinal chemistry and synthetic biology. The compound's molecular structure, featuring both an acetamide and an ethyl ester group, positions it as a versatile intermediate in the synthesis of more complex molecules.

The chemical properties of Ethyl 4-Acetamidophenylacetate make it a valuable candidate for various chemical transformations. Its reactivity allows for modifications that can lead to the development of novel pharmacological agents. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways. The compound's ability to undergo selective functionalization makes it a promising building block for drug discovery initiatives.

In the realm of medicinal chemistry, the significance of Ethyl 4-Acetamidophenylacetate lies in its structural motifs that are commonly found in biologically active compounds. The presence of an acetamide group enhances its potential as a pharmacophore, contributing to interactions with biological targets. Researchers have been exploring its derivatives to identify new therapeutic entities with improved efficacy and reduced side effects. The compound's compatibility with various synthetic methodologies allows for the creation of diverse chemical libraries, facilitating high-throughput screening processes.

Recent advancements in computational chemistry have further illuminated the potential of Ethyl 4-Acetamidophenylacetate in drug design. Molecular modeling studies suggest that its structural features can be optimized to enhance binding affinity to specific receptors. These insights are being leveraged to develop innovative strategies for the synthesis of targeted therapeutics. The compound's role in interdisciplinary research underscores its importance as a key intermediate in bridging organic chemistry with pharmaceutical applications.

The synthesis of Ethyl 4-Acetamidophenylacetate involves well-established organic reactions, including esterification and amidation processes. These reactions can be tailored to produce high yields and purity, making the compound accessible for further functionalization. The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for this compound, emphasizing environmentally friendly methodologies. Such efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

Applications of Ethyl 4-Acetamidophenylacetate extend beyond pharmaceuticals into materials science and agrochemicals. Its structural versatility allows for modifications that can yield compounds with unique properties suitable for industrial applications. For instance, derivatives of this compound have been explored as precursors for specialty polymers and coatings, showcasing its broad utility across multiple sectors. The ongoing research into novel applications highlights the compound's adaptability and potential impact on various industries.

The regulatory landscape surrounding Ethyl 4-Acetamidophenylacetate is designed to ensure safe and responsible use while fostering innovation. Compliance with international standards ensures that researchers can conduct experiments without unnecessary restrictions, promoting scientific progress. The compound's classification as a research chemical underscores its importance in academic and industrial settings, where it serves as a tool for developing new knowledge and technologies.

In conclusion, Ethyl 4-Acetamidophenylacetate (CAS No. 13475-17-7) is a multifaceted compound with significant implications in organic chemistry and pharmaceutical research. Its unique structural features, coupled with its reactivity and versatility, make it a valuable asset in drug discovery and synthetic chemistry. As research continues to uncover new applications and synthetic methodologies, the importance of this compound is likely to grow, reinforcing its role as a cornerstone in modern chemical science.